5-Ethynyl-3-methyl-1,2-thiazole

• IUPAC Name: 5-ethynyl-3-methyl-1,2-thiazole
• InChI: InChI=1S/C6H5NS/c1-3-6-4-5(2)7-8-6/h1,4H,2H3
• InChI Key: RXPYABJXNBQICQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)C#C
• Molecular Formula: C6H5NS
• Molecular Weight: 123.18 g/mol

Description

5-Ethynyl-3-methyl-1,2-thiazole is a chemical compound with the molecular formula C6H9NS. It is a member of the thiazole family, which are heterocyclic compounds containing a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 123.18. Further details about its physical and chemical properties are not available in the search results.

Scientific Research Applications

1. Pesticide Development

5-Ethynyl-3-methyl-1,2-thiazole derivatives have shown significant promise in pesticide development. 1,2,3-Thiadiazoles, including 5-methyl-1,2,3-thiadiazoles synthesized via the Ugi reaction, have exhibited broad-spectrum fungicidal and antivirus activities, proving their potential in novel pesticide development (Zheng et al., 2010).

2. Radioligand Development for Imaging Techniques

Thiazole derivatives, particularly 3-fluoro-5-(2-(2-(fluoromethyl)thiazol-4-yl)ethynyl)benzonitrile, have shown exceptional high affinity for metabotropic glutamate subtype-5 receptors (mGluR5). These compounds, labeled with fluorine-18, are used as radioligands in positron emission tomography (PET) to image monkey brains, indicating significant applications in neuroimaging and radiopharmaceuticals (Siméon et al., 2007).

3. Antihypertensive Activity

2-Aryl-5-hydrazino-1,3,4-thiadiazoles, a derivative of this compound, have been synthesized and screened for their antihypertensive activity. These compounds exhibit vasodilator activity, indicating their potential use in developing antihypertensive medications (Turner et al., 1988).

4. Anticancer Applications

Thiazole derivatives have been explored for their anticancer properties. For instance, thiazolyl-pyrazole derivatives have shown binding affinities against the epidermal growth factor receptor kinase (EGFR) and demonstrated cytotoxicity against human liver carcinoma cell lines, suggesting their potential as anticancer agents (Sayed et al., 2019).

5. Antimicrobial Activity

Ethyl 2-amino-4-methylthiazole-5-carboxylate, a thiazole derivative, has been synthesized and modified for antimicrobial activities. These compounds have shown efficacy against various strains of bacteria and fungi, indicating their potential as antimicrobial agents (Desai et al., 2019).

Safety and Hazards

The safety information for 5-Ethynyl-3-methyl-1,2-thiazole includes several hazard statements such as H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Thiazole derivatives, including 5-Ethynyl-3-methyl-1,2-thiazole, have been the subject of much research due to their diverse biological activities. Future research directions could include the design and development of new thiazole derivatives with improved therapeutic potentials and lesser side effects.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole compounds are known for their aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This aromaticity allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom , which could be key to its interaction with biological targets.

Biochemical Pathways

Thiazole compounds are known to have a significant impact on various biological systems, potentially activating or inhibiting biochemical pathways and enzymes, or stimulating or blocking receptors .

Pharmacokinetics

Thiazole is known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of 5-Ethynyl-3-methyl-1,2-thiazole.

Result of Action

Thiazole derivatives have been found to exhibit diverse biological activities, potentially causing a wide range of molecular and cellular effects .

Action Environment

The solubility properties of thiazole compounds suggest that their action could be influenced by the chemical environment .